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This technical guide provides a comprehensive overview of the function of 3-oxooctanoyl-
CoA, a critical intermediate in fatty acid metabolism, across a range of organisms from bacteria

to mammals. This document is intended for researchers, scientists, and drug development

professionals interested in the intricate roles of this molecule in cellular physiology and its

potential as a therapeutic target.

Introduction
3-Oxooctanoyl-coenzyme A (CoA) is a pivotal metabolite situated at the crossroads of fatty acid

synthesis and degradation. Its presence and flux through various metabolic pathways are

tightly regulated and have significant implications for cellular energy homeostasis, signaling,

and virulence in pathogenic bacteria. This guide will delve into the core functions of 3-
oxooctanoyl-CoA, presenting quantitative data, detailed experimental protocols, and visual

representations of the key pathways in which it participates.

Function in Mammalian Systems: A Central Role in
Beta-Oxidation
In mammals, 3-oxooctanoyl-CoA is a key intermediate in the mitochondrial beta-oxidation of

medium-chain fatty acids.[1] This catabolic process is essential for energy production,
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particularly during periods of fasting or prolonged exercise. The final step of each beta-

oxidation cycle involves the thiolytic cleavage of a 3-ketoacyl-CoA, such as 3-oxooctanoyl-
CoA, by the enzyme 3-ketoacyl-CoA thiolase (EC 2.3.1.16).[1][2] This reaction yields acetyl-

CoA, which enters the citric acid cycle, and a fatty acyl-CoA molecule that is two carbons

shorter.[1]

Mitochondrial Beta-Oxidation Pathway
The pathway for the degradation of octanoyl-CoA to hexanoyl-CoA via 3-oxooctanoyl-CoA is a

critical segment of fatty acid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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